Cas no 425394-59-8 (4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine)

4-Chloro-5-methyl-6-(trifluoromethyl)pyrimidine is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethyl and chloro substituents enhance reactivity, making it a versatile intermediate for nucleophilic substitution and cross-coupling reactions. The electron-withdrawing properties of the trifluoromethyl group improve stability and influence the compound's binding affinity in target molecules. This compound is particularly valuable in the development of bioactive molecules, including herbicides, fungicides, and pharmaceuticals, where its structural features contribute to enhanced efficacy and metabolic resistance. High purity and consistent quality ensure reliable performance in research and industrial applications.
4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine structure
425394-59-8 structure
Product Name:4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine
CAS No:425394-59-8
MF:C6H4ClF3N2
MW:196.557570457458
MDL:MFCD09909777
CID:4460156
PubChem ID:17856518
Update Time:2025-06-13

4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-chloro-5-methyl-6-(trifluoromethyl)-
    • 4-CHLORO-5-METHYL-6-TRIFLUOROMETHYLPYRIMIDINE
    • 4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine
    • SCHEMBL1661903
    • DTXSID101245040
    • DB-106749
    • 425394-59-8
    • AKOS006314616
    • AB54903
    • C90478
    • MDL: MFCD09909777
    • Inchi: 1S/C6H4ClF3N2/c1-3-4(6(8,9)10)11-2-12-5(3)7/h2H,1H3
    • InChI Key: HXNLVHINCRXDJU-UHFFFAOYSA-N
    • SMILES: C1=NC(C(F)(F)F)=C(C)C(Cl)=N1

Computed Properties

  • Exact Mass: 196.0015103Da
  • Monoisotopic Mass: 196.0015103Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 25.8Ų

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Additional information on 4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine

Professional Introduction to 4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine (CAS No. 425394-59-8)

4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 425394-59-8, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound belongs to the pyrimidine family, a heterocyclic aromatic structure that plays a pivotal role in the development of various biologically active molecules. The presence of a chlorine substituent at the 4-position, a methyl group at the 5-position, and a trifluoromethyl group at the 6-position imparts unique electronic and steric properties, making it a versatile building block for medicinal chemists.

The chloro group enhances reactivity through nucleophilic substitution reactions, allowing for further functionalization to create more complex structures. The methyl group contributes to steric hindrance and can influence metabolic stability, while the trifluoromethyl group is renowned for its ability to improve lipophilicity and binding affinity to biological targets. These features make 4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine a valuable precursor in the synthesis of drugs targeting cancer, inflammation, and infectious diseases.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyrimidines in oncology research. Studies have demonstrated that compounds incorporating trifluoromethyl groups exhibit enhanced pharmacokinetic properties, including increased metabolic stability and prolonged half-life. For instance, several clinical candidates in development for treating solid tumors have utilized pyrimidine derivatives with similar substitution patterns. The 4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine scaffold has been employed to develop kinase inhibitors that disrupt critical signaling pathways involved in tumor growth and progression.

In agrochemical applications, this compound serves as a key intermediate in the synthesis of herbicides and fungicides. The combination of electron-withdrawing groups such as the chlorine and trifluoromethyl substituents enhances the activity of these compounds against resistant plant pathogens. Recent research has shown that pyrimidine-based agrochemicals can offer improved selectivity, reducing environmental impact while maintaining efficacy. The structural versatility of 4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine allows chemists to fine-tune properties such as solubility and bioavailability, ensuring optimal performance in field conditions.

The synthetic utility of 4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine extends beyond pharmaceuticals and agrochemicals. It is also employed in materials science for developing organic electronic components, where its electron-deficient nature contributes to charge transport properties. Additionally, researchers have explored its role in polymer chemistry, incorporating it into frameworks that exhibit unique thermal and chemical resistance characteristics.

From a mechanistic standpoint, the reactivity of this compound is influenced by its electronic distribution. The electron-withdrawing effects of the chlorine and trifluoromethyl groups destabilize the pyrimidine ring's lone pair electrons, making it more susceptible to electrophilic aromatic substitution reactions. This property has been leveraged in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic libraries.

The industrial production of 4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine adheres to stringent quality control measures to ensure consistency and purity. Modern synthetic routes often involve multi-step processes starting from readily available precursors like malononitrile or guanidine derivatives. Advances in catalytic systems have allowed for greener methodologies, reducing waste generation and energy consumption without compromising yield or efficiency.

In conclusion, 4-chloro-5-methyl-6-(trifluoromethyl)pyrimidine (CAS No. 425394-59-8) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics, while also serving as a cornerstone in agrochemical innovation. As research continues to uncover new biological targets and synthetic strategies, the importance of this intermediate is expected to grow further.

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